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Compound of Interest

Compound Name: 2,4-Dibromotoluene

Cat. No.: B1294801

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 31543-75-6[1][2][3]

This technical guide provides an in-depth overview of 2,4-Dibromotoluene, a halogenated
aromatic compound with significant applications in organic synthesis and as an intermediate in
various industries. This document outlines its chemical and physical properties, provides a
representative synthetic protocol, and details its key chemical reactions.

Core Properties of 2,4-Dibromotoluene

2,4-Dibromotoluene is a derivative of toluene where two hydrogen atoms on the aromatic ring
have been substituted by bromine atoms at the 2 and 4 positions. It is a colorless to pale yellow
liquid under standard conditions.[4]

Physicochemical Data

The key physical and chemical properties of 2,4-Dibromotoluene are summarized in the table
below for easy reference and comparison.
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Property Value
CAS Number 31543-75-6
Molecular Formula C7HeBr2[1][3][4]

Molecular Weight 249.93 g/mol [3][4]

Appearance Colorless to pale yellow liquid[4]

Boiling Point 243 °C

Melting Point -10°C

Density 1.850 g/mL

Solubility I.nsoluble in water; Soluble in organic solvents
like ethanol, ether, and benzene.[4]

Refractive Index 1.601

Flash Point 109 °C

Synthesis of 2,4-Dibromotoluene: An Experimental

Protocol

While various methods for the bromination of toluene exist, achieving specific disubstitution at

the 2 and 4 positions requires careful control of reaction conditions. A common approach

involves the diazotization of a corresponding aminotoluene followed by a Sandmeyer-type

reaction. Below is a representative protocol for the synthesis of 2,4-Dibromotoluene, adapted

from general procedures for the synthesis of brominated aromatic compounds.

Materials:

2-Amino-4-bromotoluene

Hydrobromic acid (48%)

Sodium nitrite

Copper(l) bromide
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e Ice

Diethyl ether

Sodium hydroxide solution

Anhydrous magnesium sulfate
Procedure:

o Diazotization: A solution of 2-Amino-4-bromotoluene in aqueous hydrobromic acid is
prepared in a flask and cooled to 0-5 °C in an ice bath.

e Achilled agueous solution of sodium nitrite is added dropwise to the stirred solution of the
aminotoluene salt. The temperature is strictly maintained below 5 °C to ensure the stability of
the resulting diazonium salt. The addition is continued until a slight excess of nitrous acid is
detected (e.g., with starch-iodide paper).

o Sandmeyer Reaction: In a separate flask, a solution of copper(l) bromide in hydrobromic
acid is prepared and cooled.

e The cold diazonium salt solution is slowly added to the stirred cuprous bromide solution. A
vigorous evolution of nitrogen gas will be observed. The reaction mixture is then allowed to
warm to room temperature and may be gently heated to ensure completion.

o Work-up and Purification: The reaction mixture is steam distilled. The organic layer of the
distillate is separated, washed with sodium hydroxide solution to remove any acidic
impurities, and then with water.

e The crude 2,4-Dibromotoluene is dried over anhydrous magnesium sulfate.
o The final product is purified by fractional distillation under reduced pressure.

Chemical Reactivity and Mechanisms

The bromine atoms on the aromatic ring of 2,4-Dibromotoluene can participate in a variety of
chemical transformations, most notably nucleophilic aromatic substitution reactions.
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Nucleophilic Aromatic Substitution (SNAr)

The bromine atoms in 2,4-Dibromotoluene can act as leaving groups and be displaced by
strong nucleophiles. This reaction is generally facilitated by the presence of electron-
withdrawing groups on the aromatic ring, which stabilize the negatively charged intermediate (a
Meisenheimer complex). While 2,4-Dibromotoluene itself is not strongly activated, under
forcing conditions or with very strong nucleophiles, substitution can occur.

The general mechanism for an SNAr reaction is a two-step addition-elimination process:

o Addition: The nucleophile attacks the carbon atom bearing a bromine atom, leading to the
formation of a resonance-stabilized carbanion intermediate known as a Meisenheimer
complex.

» Elimination: The leaving group (bromide ion) is expelled, and the aromaticity of the ring is
restored.

Caption: General mechanism of Nucleophilic Aromatic Substitution (SNAr).

Applications in Synthesis

2,4-Dibromotoluene serves as a versatile building block in organic synthesis. Its two bromine
atoms can be selectively functionalized to introduce a variety of substituents, making it a
valuable precursor for the synthesis of more complex molecules. It is used as an intermediate
in the production of pharmaceuticals, agrochemicals, dyes, and polymers.[4] For example, it
can be a starting material for the synthesis of various drugs, including antidepressants and
antihistamines.[4] In the agrochemical industry, it is utilized in the production of pesticides and
herbicides.[4]

Safety and Handling

2,4-Dibromotoluene is a chemical that should be handled with appropriate safety precautions
in a well-ventilated laboratory fume hood. It is known to cause skin and serious eye irritation.[3]
Personal protective equipment, including safety goggles, gloves, and a lab coat, should be
worn when handling this compound. It is sensitive to light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.2,4-DIBROMOTOLUENE [drugfuture.com]

e 2. Organic Syntheses Procedure [orgsyn.org]

e 3. 2,4-Dibromotoluene | C7TH6Br2 | CID 94421 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 4. GSRS [gsrs.ncats.nih.gov]

« To cite this document: BenchChem. [2,4-Dibromotoluene: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294801#2-4-dibromotoluene-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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